Cas no 923025-56-3 (3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-)

• Product Name: 3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-
• CAS No: 923025-56-3
• MF: C₈H₇BrOS
• MW: 231.109580278397
• CID: 738648
• PubChem ID: 71446002
• Update Time: 2025-04-19

3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-bromo-4-(2-thienyl)-, (3E)-
• 1-bromo-4-thiophen-2-ylbut-3-en-2-one
• 923025-56-3
• 1-Bromo-4-(thiophen-2-yl)but-3-en-2-one
• DTXSID50854510

• Inchi： 1S/C8H7BrOS/c9-6-7(10)3-4-8-2-1-5-11-8/h1-5H,6H2
• InChI Key： CPZKSDWEONFCLN-UHFFFAOYSA-N
• SMILES： BrCC(C=CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 229.94010g/mol
• Monoisotopic Mass: 229.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų